Cas no 1247789-53-2 (3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid)

• Product Name: 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid
• CAS No: 1247789-53-2
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5894935
• PubChem ID: 62349924
• Update Time: 2025-06-25

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Histidine, N,4,5-trimethyl-
• 3-(4,5-Dimethyl-1h-imidazol-1-yl)-2-(methylamino)propanoic acid
• CS-0344745
• EN300-1122964
• 1247789-53-2
• AKOS011635047
• 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid

• Inchi： 1S/C9H15N3O2/c1-6-9(2,12-5-11-6)4-7(10-3)8(13)14/h5,7,10H,4H2,1-3H3,(H,13,14)/t7-,9?/m0/s1
• InChI Key： XSAGCNWSJVIEFM-JAVCKPHESA-N
• SMILES： C(O)(=O)[C@H](CC1(C)N=CN=C1C)NC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 427.5±45.0 °C(Predicted)
• pka: 1.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid

Introduction to 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid (CAS No. 1247789-53-2)

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1247789-53-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a 4,5-dimethyl-1H-imidazole moiety linked to a methylamino-propanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both nitrogen-rich heterocyclic rings and functional amino groups makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The 4,5-dimethyl-1H-imidazole ring is a common structural motif in many biologically active compounds, often contributing to binding affinity and selectivity in protein targets. This particular substitution pattern enhances the compound's solubility and metabolic stability, making it an attractive scaffold for medicinal chemists. The methylamino-propanoic acid moiety introduces both basic and acidic properties, allowing the compound to interact with various biological systems through hydrogen bonding and ionic interactions.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds, identifying potential hits for further validation. Studies suggest that derivatives of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory pathways. For instance, preliminary computational modeling has indicated that this compound could interact with the active sites of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in pain and inflammation responses.

In the realm of drug development, the synthesis of analogs has been a focal point. Researchers have explored modifications to the methylamino-propanoic acid segment to enhance pharmacokinetic properties, such as bioavailability and tissue distribution. Additionally, the 4,5-dimethyl-1H-imidazole core has been investigated for its potential role in modulating ion channels or receptors involved in neurological disorders. Preliminary in vitro assays have shown promising results in terms of selectivity over off-target effects, a critical factor in minimizing side effects.

The integration of machine learning techniques has further accelerated the discovery process. Predictive models trained on large datasets have identified structural features that correlate with biological activity, guiding the design of next-generation compounds derived from 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid. These models have been particularly useful in optimizing solubility and reducing toxicity profiles early in the development pipeline.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase modern methodologies for constructing complex molecular frameworks. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to form the 4,5-dimethyl-1H-imidazole ring efficiently. Subsequent functionalization at the methylamino-propanoic acid position has been achieved through nucleophilic substitution or reductive amination strategies, ensuring high regioselectivity and yield.

The pharmacological evaluation of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid has revealed intriguing interactions with cellular pathways relevant to cancer biology. Studies indicate that certain derivatives may inhibit kinases involved in tumor proliferation by binding to their ATP-binding pockets. The nitrogen-rich heterocycle serves as an effective scaffold for mimicking natural substrates or inhibitors, thereby modulating enzyme activity.

Furthermore, the compound's potential as an antimicrobial agent has not been overlooked. The unique combination of functional groups allows it to disrupt bacterial cell membranes or interfere with essential metabolic processes. Comparative studies have shown that modifications to the methylamino-propanoic acid moiety can significantly alter antimicrobial efficacy while maintaining structural integrity.

The role of this compound in addressing neurodegenerative diseases is another area of active investigation. Experimental data suggests that it may cross the blood-brain barrier due to its optimized lipophilicity and charge distribution. Preclinical studies are underway to assess its effects on neuroprotective pathways and potential therapeutic benefits in models of Alzheimer's or Parkinson's disease.

Ethical considerations in drug development are paramount when working with compounds like 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid. Ensuring reproducibility across different laboratories and adhering to Good Manufacturing Practices (GMP) standards are critical steps toward translating preclinical findings into clinical applications. Collaborative efforts between academia and industry have fostered innovation while maintaining rigorous safety protocols.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications beyond initial discovery phases. Advances in gene editing technologies may also enable targeted delivery systems that enhance localized efficacy while minimizing systemic exposure.

In conclusion,3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoic acid (CAS No. 1247789-53-2) represents a compelling example of how structural complexity can be leveraged for therapeutic benefit through interdisciplinary approaches combining synthetic chemistry, computational modeling, pharmacology,and bioinformatics.